![molecular formula C14H14N2O3S B5617821 3-(aminosulfonyl)-N-benzylbenzamide](/img/structure/B5617821.png)
3-(aminosulfonyl)-N-benzylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-(aminosulfonyl)-N-benzylbenzamide involves the aminosulfonylation reaction. One method includes the treatment of 2-vinylbenzamide derivatives with sulfinate sodium in the presence of Cu(NO3)2·3H2O, leading to sulfonylated lactams through an intra/intermolecular aminosulfonylation reaction. This process is characterized by the use of easily available and stable sulfone reagents, broad functional group tolerance, and ease of operation (Li-Jing Wang et al., 2019).
Molecular Structure Analysis
The molecular structure of compounds in the family of 3-(aminosulfonyl)-N-benzylbenzamide can be complex. For example, crystal structures of N-(arylsulfonyl)-4-fluorobenzamides have been studied, revealing how the conformation of these molecules with aromatic rings inclined to one another significantly impacts their properties. Such studies help in understanding the molecular configurations and potential reactivity of these compounds (P. A. Suchetan et al., 2016).
Chemical Reactions and Properties
Aminosulfonylation is a key chemical reaction associated with 3-(aminosulfonyl)-N-benzylbenzamide and its derivatives. This reaction involves the incorporation of a sulfonyl group and an amine into an organic molecule, significantly altering its chemical properties. For instance, the N-radical initiated aminosulfonylation of unactivated C(sp3)-H bond through insertion of sulfur dioxide under visible light has been reported, highlighting innovative methodologies in the synthesis of sulfonamide derivatives (Yuewen Li et al., 2017).
properties
IUPAC Name |
N-benzyl-3-sulfamoylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c15-20(18,19)13-8-4-7-12(9-13)14(17)16-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,17)(H2,15,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVXUVTAWEUNUAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-sul-famoylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.